Cas no 2247106-55-2 (3-(2-Amino-ethyl)-4-bromo-phenol hydrochloride)

• Product Name: 3-(2-Amino-ethyl)-4-bromo-phenol hydrochloride
• CAS No: 2247106-55-2
• MF: C₈H₁₁BrClNO
• MW: 252.53604054451
• MDL: MFCD31736185
• CID: 4778291
• Update Time: 2026-02-27

3-(2-Amino-ethyl)-4-bromo-phenol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(2-Amino-ethyl)-4-bromo-phenol hydrochloride
• SB35587

• MDL： MFCD31736185
• Inchi： 1S/C8H10BrNO.ClH/c9-8-2-1-7(11)5-6(8)3-4-10;/h1-2,5,11H,3-4,10H2;1H
• InChI Key： DGJBXZPIYRXXND-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1CCN)O.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 121
• Topological Polar Surface Area: 46.2

Additional information on 3-(2-Amino-ethyl)-4-bromo-phenol hydrochloride

Introduction to 3-(2-Amino-ethyl)-4-bromo-phenol hydrochloride (CAS No. 2247106-55-2)

3-(2-Amino-ethyl)-4-bromo-phenol hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2247106-55-2, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a hydrochloride salt form, has garnered attention due to its structural uniqueness and potential applications in medicinal chemistry. The presence of both an amino ethyl side chain and a brominated phenolic core imparts distinct reactivity and functional properties, making it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of 3-(2-Amino-ethyl)-4-bromo-phenol hydrochloride consists of a phenol ring substituted at the 4-position with a bromine atom, while the 2-position is linked to a 2-aminoethyl group. This configuration creates a bifunctional scaffold that can participate in various chemical transformations, including nucleophilic aromatic substitution, cross-coupling reactions, and coordination chemistry. The hydrochloride salt form enhances the solubility of the compound in polar solvents, facilitating its use in solution-phase synthetic protocols.

In recent years, the pharmaceutical industry has shown increasing interest in compounds with phenolic and brominated moieties due to their biological activity and synthetic versatility. 3-(2-Amino-ethyl)-4-bromo-phenol hydrochloride has been explored as a precursor in the synthesis of kinase inhibitors, anticancer agents, and antimicrobial compounds. The amino ethyl group provides a handle for further functionalization via amide bond formation or Schiff base condensation, while the bromine atom serves as a reactive site for palladium-catalyzed cross-coupling reactions.

One of the most compelling aspects of 3-(2-Amino-ethyl)-4-bromo-phenol hydrochloride is its potential role in drug discovery programs targeting inflammatory and infectious diseases. Phenolic compounds are well-known for their antioxidant and anti-inflammatory properties, and modifications to the phenol ring can enhance these effects. The bromine substituent further modulates the electronic properties of the aromatic system, influencing binding affinity to biological targets. Recent studies have demonstrated that derivatives of this compound exhibit promising activity against certain bacterial strains by interfering with essential metabolic pathways.

The synthesis of 3-(2-Amino-ethyl)-4-bromo-phenol hydrochloride typically involves multi-step organic transformations starting from commercially available aromatic precursors. Key steps include bromination of the phenol ring followed by nucleophilic substitution with 2-aminoethanol or its protected derivatives. The final step involves conversion to the hydrochloride salt to improve stability and handling characteristics. Advanced synthetic techniques such as flow chemistry have been employed to optimize reaction conditions and improve yields.

From a computational chemistry perspective, 3-(2-Amino-ethyl)-4-bromo-phenol hydrochloride has been subjected to molecular modeling studies to understand its interactions with biological targets. Quantum mechanical calculations have revealed that the compound can form stable hydrogen bonds with polar residues in protein active sites, suggesting its potential as a scaffold for peptidomimetic drugs. Additionally, density functional theory (DFT) studies have been used to predict electronic properties and optimize synthetic pathways.

The pharmacological evaluation of 3-(2-Amino-ethyl)-4-bromo-phenol hydrochloride has yielded intriguing results in preclinical models. In vitro assays have shown that certain derivatives exhibit inhibitory activity against enzymes involved in inflammation and infection. These findings have prompted further investigation into structure-activity relationships (SAR) to identify more potent analogs. The compound's ability to modulate intracellular signaling pathways makes it an attractive candidate for therapeutic development.

Industrial-scale production of 3-(2-Amino-ethyl)-4-bromo-phenol hydrochloride requires careful optimization to ensure cost-effectiveness and environmental sustainability. Green chemistry principles have been applied to minimize waste generation and reduce energy consumption during synthesis. For instance, solvent-free reactions and catalytic methods have been explored to enhance efficiency. Continuous flow reactors have also been implemented to improve scalability while maintaining high purity standards.

The future prospects for 3-(2-Amino-ethyl)-4-bromo-phenol hydrochloride are promising, with ongoing research focusing on expanding its applications in drug discovery and material science. Novel derivatives are being designed using computer-assisted molecular design tools to enhance pharmacological properties such as bioavailability and target specificity. Additionally, the compound's potential as a ligand for metal complexes is being explored for applications in diagnostics and therapy.

In conclusion,3-(2-Amino-ethyl)-4-bromo-phenol hydrochloride (CAS No. 2247106-55-2) represents a versatile intermediate with significant potential in pharmaceutical research and development. Its unique structural features enable diverse chemical modifications, making it a valuable building block for novel therapeutics targeting various diseases. As synthetic methodologies continue to advance, the accessibility and utility of this compound are expected to grow, further solidifying its role in modern medicinal chemistry.